BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Benzophenone Dimethyl Ketal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzophenone dimethyl ketal

Cat. No.: B1265805

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the key physical properties of
Benzophenone Dimethyl Ketal (CAS No. 2235-01-0), with a focus on its melting point and
solubility. This document is intended to serve as a valuable resource for professionals in
research and development who utilize this compound in their work.

Core Physical Properties

Benzophenone Dimethyl Ketal, also known as Dimethoxydiphenylmethane, is a white to light
yellow crystalline solid.[1][2] Its physical state as a solid at room temperature is a critical
consideration for its handling, storage, and application in various chemical processes. The
compound is noted to be moisture-sensitive.[2]

The melting point of a compound is a fundamental physical property that provides an indication
of its purity. For Benzophenone Dimethyl Ketal, the reported melting point falls within a
narrow range, suggesting a well-defined crystalline structure.

Table 1: Melting Point of Benzophenone Dimethyl Ketal

Property Reported Value (°C) Source(s)
Melting Point 105-107 ChemicalBook[2]
Melting Point 104.0-108.0 TCI Chemicals[1]
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The solubility of Benzophenone Dimethyl Ketal is a critical parameter for its use in reactions,
formulations, and purification processes. While specific quantitative solubility data (e.qg.,
g/100mL) for Benzophenone Dimethyl Ketal is not readily available in the provided search
results, its solubility characteristics can be inferred from its chemical structure and the
properties of its parent compound, Benzophenone. Benzophenone is known to be soluble in a
variety of organic solvents and is practically insoluble in water.[3][4] Given its structural
similarities, Benzophenone Dimethyl Ketal is expected to exhibit a comparable solubility
profile.

Table 2: Qualitative Solubility of Benzophenone Dimethyl Ketal
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Solvent Expected Solubility Rationale

The molecule is largely

nonpolar due to the two phenyl
Water Insoluble ] S )

rings, making it immiscible with

water, a highly polar solvent.

Expected to be soluble, similar
Methanol Soluble to its parent compound,

Benzophenone.[5][6]

Expected to be soluble, as
Ethanol Soluble Benzophenone is soluble in
ethanol.[3]

Expected to be soluble, as
Diethyl Ether Soluble Benzophenone is soluble in
diethyl ether.[3]

Expected to be soluble, as
Acetone Soluble Benzophenone is very soluble

in acetone.[5]

Expected to be soluble, as
Benzene Soluble Benzophenone is soluble in

benzene.[5]

Expected to be soluble, as
Acetic Acid Soluble Benzophenone is very soluble

in acetic acid.[5]

Expected to be soluble, as
Carbon Disulfide Soluble Benzophenone is very soluble

in carbon disulfide.[5]

Experimental Protocols for Physical Property
Determination

While the search results did not yield specific experimental protocols used to determine the
physical properties of Benzophenone Dimethyl Ketal, standard laboratory methodologies for
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determining the melting point and solubility of solid organic compounds are well-established.

The melting point of a solid is typically determined using a melting point apparatus.

Methodology:

Sample Preparation: A small, dry sample of the crystalline Benzophenone Dimethyl Ketal
is finely powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used
to approach the expected melting point. Within 15-20°C of the expected melting point, the
heating rate is reduced to 1-2°C per minute to ensure thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire solid has melted into a clear liquid is
recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically less than 2°C) is indicative of a pure
compound. A broad melting range often suggests the presence of impurities.

A qualitative assessment of solubility can be performed through simple dissolution tests.

Methodology:

Sample Preparation: A small, pre-weighed amount of Benzophenone Dimethyl Ketal (e.g.,
10 mg) is placed into a test tube.

Solvent Addition: A measured volume of the solvent to be tested (e.g., 1 mL) is added to the
test tube.

Mixing: The mixture is agitated (e.g., by vortexing) for a set period to facilitate dissolution.
Gentle heating can be applied if necessary, but this should be noted as it affects solubility.

Observation: The mixture is visually inspected to determine if the solid has completely
dissolved. If the solid dissolves completely, it is considered soluble. If some solid remains, it
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is considered partially soluble or insoluble.

» Classification: The results are recorded as "soluble," "partially soluble,” or "insoluble" for

each solvent tested.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the melting
point of a solid compound like Benzophenone Dimethyl Ketal.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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